Cas no 2349313-68-2 (tert-butyl (3S)-3-amino-3-(2-chloropyridin-4-yl)propanoate)

• Product Name: tert-butyl (3S)-3-amino-3-(2-chloropyridin-4-yl)propanoate
• CAS No: 2349313-68-2
• MF: C₁₂H₁₇ClN₂O₂
• MW: 256.728582143784
• CID: 5654669
• PubChem ID: 165902988
• Update Time: 2025-07-23

tert-butyl (3S)-3-amino-3-(2-chloropyridin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3S)-3-amino-3-(2-chloropyridin-4-yl)propanoate
• EN300-27724375
• 2349313-68-2

• Inchi： 1S/C12H17ClN2O2/c1-12(2,3)17-11(16)7-9(14)8-4-5-15-10(13)6-8/h4-6,9H,7,14H2,1-3H3/t9-/m0/s1
• InChI Key： ZNUQKUWEOKSXSD-VIFPVBQESA-N
• SMILES： ClC1C=C(C=CN=1)[C@H](CC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 256.0978555g/mol
• Monoisotopic Mass: 256.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2Ų

Additional information on tert-butyl (3S)-3-amino-3-(2-chloropyridin-4-yl)propanoate

Recent Advances in the Synthesis and Applications of tert-Butyl (3S)-3-Amino-3-(2-chloropyridin-4-yl)propanoate (CAS: 2349313-68-2)

The compound tert-butyl (3S)-3-amino-3-(2-chloropyridin-4-yl)propanoate (CAS: 2349313-68-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral intermediate is pivotal in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its role as a key building block in the development of novel protease inhibitors and kinase modulators, underscoring its versatility in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of this compound using a catalytic enantioselective hydrogenation approach. The researchers achieved a high enantiomeric excess (>99%) and yield (85%), which is critical for its application in pharmaceutical formulations. The study also explored the compound's stability under various physiological conditions, revealing its robustness in acidic environments, a property that enhances its utility in oral drug formulations.

Further investigations have focused on the structural optimization of tert-butyl (3S)-3-amino-3-(2-chloropyridin-4-yl)propanoate to improve its pharmacokinetic properties. For instance, a team at the University of Cambridge reported the successful derivatization of this compound to enhance its blood-brain barrier permeability, making it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The modified derivatives exhibited improved binding affinity to target proteins, as confirmed by X-ray crystallography and molecular docking studies.

In addition to its therapeutic potential, this compound has also been employed in the development of diagnostic tools. A recent patent application (WO2023124567) describes its use as a fluorescent probe for detecting enzyme activity in real-time, offering a novel approach for high-throughput screening in drug discovery. The probe's high selectivity and sensitivity were validated in a series of in vitro and in vivo assays, demonstrating its potential for clinical diagnostics.

Despite these advancements, challenges remain in the large-scale production of tert-butyl (3S)-3-amino-3-(2-chloropyridin-4-yl)propanoate. Current synthetic routes often involve expensive catalysts and multi-step processes, which limit cost-effectiveness. However, a 2024 study in Organic Process Research & Development proposed a greener alternative using biocatalysis, which not only reduced production costs but also minimized environmental impact. This innovation is expected to facilitate broader adoption of the compound in industrial applications.

In conclusion, tert-butyl (3S)-3-amino-3-(2-chloropyridin-4-yl)propanoate (CAS: 2349313-68-2) continues to be a focal point in chemical biology and pharmaceutical research. Its diverse applications, from drug development to diagnostics, highlight its significance in advancing medical science. Future research should aim to further optimize its synthesis and explore new therapeutic avenues, ensuring its continued relevance in the field.